N-[2-(4-fluorophenoxy)ethyl]-6-(trifluoromethyl)pyrimidin-4-amine

• IUPAC Name: N-[2-(4-fluorophenoxy)ethyl]-6-(trifluoromethyl)pyrimidin-4-amine
• InChI: InChI=1S/C13H11F4N3O/c14-9-1-3-10(4-2-9)21-6-5-18-12-7-11(13(15,16)17)19-8-20-12/h1-4,7-8H,5-6H2,(H,18,19,20)
• InChI Key: CLGMYHRDSZNICY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCNC2=NC=NC(=C2)C(F)(F)F)F
• Molecular Formula: C13H11F4N3O
• Molecular Weight: 301.24 g/mol

Description

“N-[2-(4-fluorophenoxy)ethyl]-6-(trifluoromethyl)pyrimidin-4-amine” is a chemical compound with the CAS Number: 694431-80-6. It has a molecular weight of 169.2. This compound is in liquid form at room temperature.

Synthesis Analysis

In a study, a series of pyrimidinamine derivatives were designed and synthesized using pyrimidifen as a template according to the bioisosterism. The new compounds showed excellent fungicidal activity.

Molecular Structure Analysis

The IUPAC Name of this compound is N-[2-(4-fluorophenoxy)ethyl]-N-methylamine. The InChI Code is 1S/C9H12FNO/c1-11-6-7-12-9-4-2-8(10)3-5-9/h2-5,11H,6-7H2,1H3. The InChI key is VZQSZMVYSMWEOC-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“N-[2-(4-fluorophenoxy)ethyl]-6-(trifluoromethyl)pyrimidin-4-amine” is a liquid at room temperature.

Mechanism of Action

Target of Action

The primary target of N-[2-(4-fluorophenoxy)ethyl]-6-(trifluoromethyl)pyrimidin-4-amine is the Werner (WRN) helicase . WRN helicase plays a crucial role in DNA repair and replication, making it a significant target for anticancer agents .

Mode of Action

N-[2-(4-fluorophenoxy)ethyl]-6-(trifluoromethyl)pyrimidin-4-amine interacts with the WRN helicase, inhibiting its function . This interaction disrupts the DNA repair and replication processes, leading to genomic instability and apoptosis in cancer cells .

Biochemical Pathways

The compound affects the DNA damage response (DDR) pathway . DDR is a protective response that maintains genomic integrity and restores cell homeostasis when cells are subjected to DNA damage and replication stress . By inhibiting WRN helicase, the compound disrupts the DDR pathway, leading to genomic instability and apoptosis .

Pharmacokinetics

The compound’s trifluoromethyl group may enhance its metabolic stability and bioavailability .

Result of Action

The compound exhibits excellent antiproliferative activity against various cancer cell lines, including PC3, K562, and HeLa . It is more sensitive to PC3 cells overexpressing WRN (PC3-WRN) than the control group cells (PC3-NC) .

Action Environment

The action of N-[2-(4-fluorophenoxy)ethyl]-6-(trifluoromethyl)pyrimidin-4-amine can be influenced by various environmental factors. For instance, the presence of endogenous factors such as replication errors, cell metabolism, and oxidative stress, or exogenous factors such as ultraviolet radiation, ionizing radiation, and chemical exposure can affect the compound’s action .

Safety and Hazards

This compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501.